![molecular formula C10H11ClN2O2 B2741473 7,8-Dimethylimidazo[1,2-a]pyridine-2-carboxylic acid;hydrochloride CAS No. 2361643-92-5](/img/structure/B2741473.png)
7,8-Dimethylimidazo[1,2-a]pyridine-2-carboxylic acid;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“7,8-Dimethylimidazo[1,2-a]pyridine-2-carboxylic acid;hydrochloride” is a chemical compound with the CAS Number: 2344680-46-0 . It has a molecular weight of 226.66 . The compound is typically stored at room temperature and is available in powder form .
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridines, which includes “this compound”, has been a subject of research due to its wide range of applications in medicinal chemistry . Various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions have been employed for the synthesis of this scaffold .Molecular Structure Analysis
The InChI code for “this compound” is 1S/C10H10N2O2.ClH/c1-6-3-4-12-8 (10 (13)14)5-11-9 (12)7 (6)2;/h3-5H,1-2H3, (H,13,14);1H .Chemical Reactions Analysis
Imidazo[1,2-a]pyridines are recognized as a valuable heterocyclic scaffold in organic synthesis and pharmaceutical chemistry . The direct functionalization of this scaffold has been considered as one of the most efficient strategies for the construction of imidazo[1,2-a]pyridine derivatives .Physical And Chemical Properties Analysis
“this compound” is a powder that is stored at room temperature . It has a molecular weight of 226.66 .Scientific Research Applications
Antituberculosis Activity
- Synthesis and Antituberculosis Evaluation : A series of substituted 2,7-dimethylimidazo[1,2-a]pyridine-3-carboxamides derivatives were synthesized and evaluated for their antimycobacterial activity. These compounds showed moderate to good antituberculosis activity against Mycobacterium tuberculosis, with some derivatives demonstrating minimum inhibitory concentrations (MIC) as low as 12.5 μg/mL, highlighting their potential as antituberculosis agents (Jadhav et al., 2016).
- Potent Antituberculosis Agents : Another study synthesized a set of 2,7-dimethylimidazo[1,2-a]pyridine-3-carboxamides with potent activity against multi- and extensive drug-resistant Mycobacterium tuberculosis strains. These compounds displayed MIC90 values of ≤ 1 μM, indicating their potential as effective treatments for tuberculosis, particularly strains resistant to conventional drugs (Moraski et al., 2011).
Molecular Interactions and Synthesis
- Ligand-Receptor Interactions : Research into the synthesis and pharmacological evaluation of analogues of the cardiotonic agent 7-hydroxycyclindole showed that certain analogues, including those derived from imidazo[1,2-a]pyridine, could interact with receptors via hydrogen bond formation. This indicates the utility of such compounds in exploring ligand-receptor interactions and developing therapeutics based on these mechanisms (Dionne et al., 1986).
Supramolecular Chemistry
- Supramolecular Adducts : A study on the cocrystallization of 4-dimethylaminopyridine with various carboxylic acids resulted in seven multicomponent adducts. These findings provide insights into the formation of supramolecular structures and the roles of non-covalent interactions in crystal engineering (Fang et al., 2020).
Antioxidant Activity
- Novel Derivatives and Antioxidant Evaluation : Pyridine and fused pyridine derivatives, including those related to imidazo[1,2-a]pyridine, have been synthesized and evaluated for their antimicrobial and antioxidant activities. Such research demonstrates the potential for these compounds in developing new antioxidants (Flefel et al., 2018).
Mechanism of Action
While the specific mechanism of action for “7,8-Dimethylimidazo[1,2-a]pyridine-2-carboxylic acid;hydrochloride” is not mentioned in the search results, imidazo[1,2-a]pyridine analogues have been reported to exhibit significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB) .
Safety and Hazards
properties
IUPAC Name |
7,8-dimethylimidazo[1,2-a]pyridine-2-carboxylic acid;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O2.ClH/c1-6-3-4-12-5-8(10(13)14)11-9(12)7(6)2;/h3-5H,1-2H3,(H,13,14);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
URVFYZVQIGDFAK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=NC(=CN2C=C1)C(=O)O)C.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.66 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.